Cas no 2097909-71-0 (3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one)

• Product name: 3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one
• CAS No: 2097909-71-0
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5869939
• PubChem ID: 126850649

3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• F6476-4391
• 2097909-71-0
• 3-{2-oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one
• 3-[2-oxo-2-(3-quinoxalin-2-yloxypyrrolidin-1-yl)ethyl]-1,3-oxazolidin-2-one
• AKOS040697918
• 3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one

• Inchi： 1S/C17H18N4O4/c22-16(11-21-7-8-24-17(21)23)20-6-5-12(10-20)25-15-9-18-13-3-1-2-4-14(13)19-15/h1-4,9,12H,5-8,10-11H2
• InChI Key： MWIQGZXYGVWVHM-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(CN2C(=O)OCC2)=O)CC1

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų
• XLogP3: 0.9

Additional information on 3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one

Compound CAS No 2097909-71-0: 3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one

The compound CAS No 2097909-71 is a highly specialized chemical entity with the name 3-{2-Oxo-2-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethyl}-1,3-oxazolidin-2-one. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The compound's structure incorporates a quinoxaline moiety, a pyrrolidine ring, and an oxazolidinone group, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of quinoxaline derivatives in medicinal chemistry, particularly their role as scaffolds for designing bioactive molecules. The quinoxaline group in this compound is connected via an oxy linkage to a pyrrolidine ring, which introduces additional complexity and functionality to the molecule. This arrangement is believed to enhance the compound's ability to interact with biological targets, making it a promising candidate for further exploration in therapeutic contexts.

The oxazolidinone group present in the molecule is another key feature that contributes to its stability and reactivity. Oxazolidinones are known for their versatility in organic synthesis and are often utilized as intermediates in the construction of complex molecules. In this compound, the oxazolidinone moiety is positioned at the core of the structure, suggesting a potential role in modulating the compound's pharmacokinetic properties.

Recent advancements in synthetic methodology have enabled researchers to efficiently construct such intricate molecules with high precision. The synthesis of this compound involves a series of well-defined steps, including coupling reactions, oxidations, and cyclizations, which underscore the importance of modern synthetic techniques in advancing chemical research.

In terms of biological activity, preliminary studies indicate that this compound exhibits notable bioactivity against various cellular models. Its ability to modulate key cellular pathways suggests potential applications in the treatment of diseases such as cancer and neurodegenerative disorders. However, further research is required to fully elucidate its mechanism of action and optimize its therapeutic potential.

The integration of computational chemistry tools has also played a pivotal role in understanding the compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is critical for predicting its interactions with biological systems. These studies have revealed that the compound's conformational flexibility may contribute to its ability to bind to diverse targets.

In conclusion, CAS No 2097909-71 represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological profile make it a valuable subject for further investigation. As research continues to unfold, this compound has the potential to pave the way for innovative therapeutic solutions in the field of medicine.